N1-(3,5-dimethylphenyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide

• IUPAC Name: N'-(3,5-dimethylphenyl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide
• InChI: InChI=1S/C20H24N2O3/c1-13-9-14(2)11-16(10-13)22-20(24)19(23)21-12-18(25-4)17-8-6-5-7-15(17)3/h5-11,18H,12H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: BLGKTTUTZBMUQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C(=O)NC2=CC(=CC(=C2)C)C)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N1-(3,5-dimethylphenyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide, also known as DMOX, is a compound that has been widely studied for its potential use in scientific research. It belongs to a class of compounds known as oxalamides, which have been found to have a range of interesting properties.

Scientific Research Applications

Environmental Impact and Degradation of Related Compounds

• Alkylphenol ethoxylates (APEs) and their degradation products, such as alkylphenols (APs), have been extensively studied due to their environmental persistence and endocrine-disrupting effects. Research indicates that these compounds can mimic natural hormones, disrupting endocrine function in wildlife and humans. Their physicochemical properties suggest significant environmental partitioning, leading to accumulation in various compartments, including sediments and biota (Ying, Williams, & Kookana, 2002).

Cryopreservation and Chemical Protection

• The use of cryoprotective additives (CPAs) in the frozen storage of microorganisms highlights the importance of selecting effective chemical compounds to preserve cell integrity. This review covers the effectiveness of various CPAs, such as dimethyl sulfoxide (Me2SO) and glycerol, in cryomicrobiology, providing insight into the mechanisms of cryoprotection and the empirical determination of optimum conditions for specific organisms (Hubálek, 2003).

Conversion to Sustainable Materials

• Research on the conversion of plant biomass to furan derivatives, including 5-Hydroxymethylfurfural (HMF) and its derivatives, demonstrates the potential of using renewable resources to produce valuable chemicals and materials. This area of research is critical for developing sustainable alternatives to petrochemical-based products, including polymers, fuels, and various functional materials (Chernyshev, Kravchenko, & Ananikov, 2017).

Occupational Exposure and Toxicology

• The study of N,N-Dimethylformamide (DMF) exposure in industrial workplaces underscores the importance of understanding the toxicological impacts of chemical compounds on human health. This research emphasizes the need for epidemiological surveys and mechanistic investigations to assess the risk and establish safety protocols for workers exposed to hazardous chemicals (Kim & Kim, 2011).